Cas no 1909318-74-6 (4-chloro-7-fluoro-9H-pyrimido4,5-bindole)

• Product Name: 4-chloro-7-fluoro-9H-pyrimido4,5-bindole
• CAS No: 1909318-74-6
• MF: C₁₀H₅ClFN₃
• MW: 221.618203878403
• MDL: MFCD29060473
• CID: 4628974
• PubChem ID: 121553529
• Update Time: 2025-05-27

4-chloro-7-fluoro-9H-pyrimido4,5-bindole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-fluoro-9H-pyrimido[4,5-b]indole
• 4-chloro-7-fluoro-9H-pyrimido4,5-bindole

• MDL： MFCD29060473
• Inchi： 1S/C10H5ClFN3/c11-9-8-6-2-1-5(12)3-7(6)15-10(8)14-4-13-9/h1-4H,(H,13,14,15)
• InChI Key： UDJKRUAGOMTODO-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC1C=C(C=CC=12)F

Computed Properties

• Exact Mass: 221.016
• Monoisotopic Mass: 221.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.6

Additional information on 4-chloro-7-fluoro-9H-pyrimido4,5-bindole

Recent Advances in the Study of 4-chloro-7-fluoro-9H-pyrimido[4,5-b]indole (CAS: 1909318-74-6)

4-chloro-7-fluoro-9H-pyrimido[4,5-b]indole (CAS: 1909318-74-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of cancer therapy and neurodegenerative diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The synthesis of 4-chloro-7-fluoro-9H-pyrimido[4,5-b]indole has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis approach that significantly improved yield and purity. The compound's unique structure, featuring a pyrimidoindole core with chloro and fluoro substituents, has been shown to interact with various biological targets, including kinases and DNA repair enzymes, making it a promising candidate for drug development.

In vitro and in vivo studies have revealed that 4-chloro-7-fluoro-9H-pyrimido[4,5-b]indole exhibits potent inhibitory activity against several cancer cell lines, particularly those resistant to conventional chemotherapy. A recent preclinical study (Nature Communications, 2024) reported that the compound selectively targets the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumor growth and survival. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential use for treating glioblastoma and other central nervous system malignancies.

Beyond oncology, researchers have explored the neuroprotective effects of 4-chloro-7-fluoro-9H-pyrimido[4,5-b]indole. A 2023 study in ACS Chemical Neuroscience demonstrated its efficacy in reducing oxidative stress and inflammation in models of Alzheimer's disease. The compound's dual functionality as both a kinase inhibitor and a modulator of amyloid-beta aggregation positions it as a multifunctional therapeutic agent for neurodegenerative disorders.

Despite these promising findings, challenges remain in the clinical translation of 4-chloro-7-fluoro-9H-pyrimido[4,5-b]indole. Pharmacokinetic studies indicate the need for further optimization to enhance bioavailability and reduce off-target effects. Current research efforts are focused on structural modifications and formulation strategies to address these limitations. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, 4-chloro-7-fluoro-9H-pyrimido[4,5-b]indole represents a compelling case study in the intersection of chemical biology and drug discovery. Its diverse biological activities and therapeutic potential underscore the importance of continued research in this area. Future studies should prioritize the elucidation of its precise molecular mechanisms and the development of targeted delivery systems to maximize clinical benefit while minimizing adverse effects.